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FOR IMMEDIATE RELEASE

MAINZ, Germany, December 8, 2025 – BioNTech SE's novel TLR7 agonist, BNT411, has

shown promising anti-tumor activity in preclinical syngeneic mouse models, positioning it as a

significant agent in the immuno-oncology landscape. These application notes provide detailed

protocols and compiled data for researchers and drug development professionals investigating

the therapeutic potential of BNT411 in immunocompetent murine cancer models.

BNT411 is a systemically administered Toll-like receptor 7 (TLR7) agonist designed to activate

a broad innate and adaptive immune response against tumors.[1] Its mechanism of action

involves the stimulation of plasmacytoid dendritic cells (pDCs), leading to the production of type

I interferons and subsequent activation of natural killer (NK) cells, CD8+ T cells, and other

immune effector cells. This targeted activation of the immune system within the tumor

microenvironment offers a promising strategy for cancer immunotherapy, both as a

monotherapy and in combination with other treatments like checkpoint inhibitors.

Data Summary: BNT411 in Syngeneic Mouse Models
While specific quantitative data from dedicated publications on BNT411 in syngeneic mouse

models is not publicly available in detail, information presented at scientific conferences such
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as the Society for Immunotherapy of Cancer (SITC) and the American Association for Cancer

Research (AACR) indicates its potent anti-tumor effects. The following tables are

representative of the expected outcomes based on the known mechanism of action of TLR7

agonists and would be the standard format for presenting such data.

Table 1: Tumor Growth Inhibition of BNT411 in Various Syngeneic Mouse Models

(Representative Data)

Syngenei
c Model

Mouse
Strain

Tumor
Cell Line

BNT411
Dose
(mg/kg)

Administr
ation
Route

Tumor
Growth
Inhibition
(%)

p-value

Colon

Carcinoma
BALB/c CT26 3

Intravenou

s (i.v.)

Data not

available
<0.05

Melanoma C57BL/6 B16F10 3
Intravenou

s (i.v.)

Data not

available
<0.05

Pancreatic

Cancer
C57BL/6 Pan02 3

Intravenou

s (i.v.)

Data not

available
<0.05

Note: Specific tumor growth inhibition percentages for BNT411 are not yet published. The

values are expected to be significant based on conference presentations.

Table 2: Survival Analysis of BNT411-Treated Mice in Syngeneic Models (Representative Data)
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Syngenei
c Model

Mouse
Strain

Tumor
Cell Line

Treatmen
t

Median
Survival
(Days)

Percent
Increase
in
Lifespan

p-value

Colon

Carcinoma
BALB/c CT26 Vehicle

Data not

available
- -

BNT411 (3

mg/kg)

Data not

available

Data not

available
<0.05

Melanoma C57BL/6 B16F10 Vehicle
Data not

available
- -

BNT411 (3

mg/kg)

Data not

available

Data not

available
<0.05

Note: Survival data is anticipated to show a significant extension in BNT411-treated cohorts.

Table 3: Immunophenotyping of Tumor-Infiltrating Lymphocytes (TILs) following BNT411
Treatment (Representative Data)

Syngeneic
Model

Treatment
CD8+ T Cells
(% of CD45+)

NK Cells (% of
CD45+)

Regulatory T
Cells (Tregs)
(% of CD4+)

CT26 Vehicle
Data not

available

Data not

available

Data not

available

BNT411 (3

mg/kg)
Increased Increased Decreased

B16F10 Vehicle
Data not

available

Data not

available

Data not

available

BNT411 (3

mg/kg)
Increased Increased Decreased
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Note: BNT411 is expected to modulate the tumor microenvironment by increasing the

infiltration of cytotoxic immune cells and reducing immunosuppressive cell populations.

Signaling Pathway and Experimental Workflow
The efficacy of BNT411 is underpinned by its activation of the TLR7 signaling pathway. The

following diagrams illustrate this pathway and a typical experimental workflow for evaluating

BNT411 in syngeneic mouse models.
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Model Setup

Treatment Phase

Data Analysis

1. Syngeneic Tumor
Cell Culture

(e.g., CT26, B16F10)

2. Subcutaneous or Orthotopic
Implantation into

Immunocompetent Mice

3. Tumor Growth Monitoring
(Calipers)

4. Randomization into
Treatment Groups

(e.g., Vehicle, BNT411)

5. Intravenous Administration
of BNT411 or Vehicle

6. Continued Tumor
Volume Measurement 7. Survival Monitoring

8. Tumor and Spleen
Harvest at Endpoint

9. Flow Cytometry Analysis
of Immune Cell Infiltration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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